Cas no 1378739-85-5 (1-prop-2-enyl-3-propylsulfanylbenzene)

• Product Name: 1-prop-2-enyl-3-propylsulfanylbenzene
• CAS No: 1378739-85-5
• MF: C₁₂H₁₆S
• MW: 192.320442199707
• MDL: MFCD16250171
• CID: 5208731
• Update Time: 2026-03-06

1-prop-2-enyl-3-propylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-enyl-3-propylsulfanylbenzene

• MDL： MFCD16250171
• Inchi： 1S/C12H16S/c1-3-6-11-7-5-8-12(10-11)13-9-4-2/h3,5,7-8,10H,1,4,6,9H2,2H3
• InChI Key： WFISXCZWTIFNHE-UHFFFAOYSA-N
• SMILES： C1(CC=C)=CC=CC(SCCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Additional information on 1-prop-2-enyl-3-propylsulfanylbenzene

Comprehensive Overview of 1-prop-2-enyl-3-propylsulfanylbenzene (CAS No. 1378739-85-5): Properties, Applications, and Industry Trends

1-prop-2-enyl-3-propylsulfanylbenzene (CAS No. 1378739-85-5) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique molecular structure. This sulfur-containing aromatic derivative features a prop-2-enyl (allyl) group and a propylsulfanyl moiety attached to a benzene ring, offering versatile reactivity for synthetic applications. The compound's dual-functional design makes it valuable for cross-coupling reactions, a hot topic in modern organic chemistry as researchers seek sustainable catalytic methods.

Recent studies highlight the compound's potential in OLED material development, aligning with the global push for energy-efficient display technologies. Its electron-rich aromatic system and thioether linkage contribute to charge transport properties, addressing frequent search queries about "organic semiconductors with improved stability." The allyl group further enables polymerizable functionality, making it relevant to discussions on "self-healing materials" – a trending subject in materials science forums.

From a synthetic chemistry perspective, 1378739-85-5 serves as a building block for heterocyclic compounds, particularly in constructing benzothiophene derivatives. This answers common researcher questions about "sulfur-containing pharmacophores" in drug discovery. The compound's moderate lipophilicity (predicted LogP ~3.8) makes it suitable for medicinal chemistry applications, especially in CNS-targeting molecules – a focus area in recent PubMed publications.

Environmental considerations of 1-prop-2-enyl-3-propylsulfanylbenzene synthesis have emerged in green chemistry discussions. Researchers are exploring metal-free coupling approaches using this compound, responding to industry demands for "sustainable sulfur functionalization." The propylsulfanyl group offers advantages over traditional thiols in terms of odor control and handling safety, addressing practical concerns frequently mentioned in chemical manufacturing forums.

Analytical characterization of CAS 1378739-85-5 typically involves GC-MS and NMR spectroscopy, with the allylic protons appearing around δ 5.1-5.2 ppm and benzylic protons near δ 3.7 ppm in ¹H NMR spectra. These spectral features help researchers identify the compound when investigating "structure-activity relationships of sulfur aromatics," a common search phrase in analytical chemistry databases.

The commercial availability of 1-prop-2-enyl-3-propylsulfanylbenzene through specialty chemical suppliers has increased in recent years, coinciding with growing interest in high-value fine chemicals. Pricing trends reflect its status as a research-grade intermediate, with purity specifications typically exceeding 97% for most synthetic applications. This aligns with market research showing increased demand for "customizable aromatic building blocks."

Future applications may exploit the compound's radical scavenging potential, as computational studies suggest the sulfur-centered radical stability could benefit antioxidant formulations. This connects to popular inquiries about "novel antioxidant mechanisms" in cosmetic and food preservation industries. The π-conjugated system also shows promise in photocatalysis research, particularly in visible-light-driven transformations.

Storage and handling recommendations for 1378739-85-5 emphasize protection from oxidizing agents due to the thioether functionality, with suggested storage under inert atmosphere at ≤-20°C for long-term preservation. These protocols address laboratory safety questions while maintaining the compound's synthetic utility for various C-S bond formation reactions.

Patent analysis reveals growing intellectual property activity surrounding derivatives of 1-prop-2-enyl-3-propylsulfanylbenzene, particularly in electronic materials and biologically active compounds. This trend mirrors search engine data showing increased interest in "patented sulfur heterocycles" among R&D professionals. The compound's structural modularity enables diverse derivatization, making it valuable for structure-based drug design projects.

In regulatory contexts, CAS 1378739-85-5 currently falls outside major chemical control lists, though proper risk assessment is recommended for specific applications. This information responds to frequent regulatory queries from quality control specialists. The compound's environmental fate parameters are being actively studied, particularly its biodegradation pathways in soil systems.

Academic interest in 1-prop-2-enyl-3-propylsulfanylbenzene continues to grow, with citation networks showing connections to research on click chemistry and bioorthogonal reactions. The compound's allyl group enables participation in thiol-ene reactions, a popular subject in polymer science publications. These applications position the molecule as a versatile synthon for multidisciplinary research.

Industrial scale-up considerations for 1378739-85-5 focus on optimizing atom economy in its synthesis, reflecting the pharmaceutical industry's emphasis on "green metrics." Process chemists frequently discuss catalytic allylation methods to improve the compound's production efficiency, addressing cost concerns while maintaining high purity standards.

Emerging computational studies utilize molecular docking simulations with 1-prop-2-enyl-3-propylsulfanylbenzene derivatives to predict protein-ligand interactions, particularly in enzyme inhibition scenarios. This application responds to growing interest in "computational drug discovery tools" among medicinal chemists. The compound's balanced hydrophobicity makes it particularly suitable for target binding predictions.

Quality control protocols for CAS 1378739-85-5 typically employ HPLC analysis with UV detection at 254 nm, ensuring isomeric purity for sensitive applications. These methods address analytical challenges discussed in recent chromatography publications regarding "sulfur compound separation." The compound's characteristic UV spectrum also facilitates rapid identification in complex mixtures.